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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzo[d]oxazole
Cat. No.: B12866040
Get Quote
\ J

Executive Summary & Strategic Utility

The 2-halo-benzo[d]oxazole scaffold is a "privileged structure" in drug discovery, serving as a
bioisostere for adenine and a versatile electrophile for S_NAr diversification.[1][2] The specific
derivative, 2-Bromo-6-fluorobenzo[d]oxazole, combines the high reactivity of the C2-bromide
with the metabolic stability and electronic modulation provided by the C6-fluorine atom.[1][2]

This guide prioritizes the Oxazolone Dehydroxybromination Route (Pathway A) as the industry
standard for scalability and reproducibility.[1][2] An alternative Sandmeyer-type Radical
Bromination (Pathway B) is provided for contexts where phosphorus oxybromide (POBr3) is
contraindicated.[1]

Key Chemical Properties
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Property Specification

CAS Number 1056467-36-7 (Analogous Reference)
Molecular Formula C7HsBrFNO

Molecular Weight 215.01 g/mol

Storage -20°C, Hygroscopic, Light Sensitive

Highly electrophilic at C2; susceptible to

Reactivity Profile )
hydrolysis.[1][2]

Retrosynthetic Analysis

To ensure regiochemical integrity, the synthesis relies on the intrinsic substitution pattern of the
starting aminophenol.[1][2] The C6-fluorine on the benzoxazole ring originates from the para-
position relative to the amine in the starting phenol.[1][2]

Cyclocarbonylation Bromodehydroxylation

2-Amino-5-fluorophenol _ (CDI or Triphosgene) | 6-Fluorobenzo[d]oxazol-2(3H)-one | (POBI3) 2-Bromo-6-fluorobenzo[doxazole
(Commercial Starting Material) | (Stable Intermediate) o (Target)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the preservation of the fluorine regiochemistry.

Pathway A: The Oxazolone Protocol
(Recommended)[2]

This pathway is preferred for its robustness.[2] It proceeds via a stable cyclic carbamate
(oxazolone) which is subsequently converted to the bromide. This avoids the handling of toxic

cyanogen bromide used in other methods.[1][2]

Step 1: Cyclocarbonylation

Objective: Convert 2-amino-5-fluorophenol to 6-fluorobenzo[d]oxazol-2(3H)-one.[1][2]
Reagents: 1,1'-Carbonyldiimidazole (CDI) or Triphosgene.[1] Solvent: Tetrahydrofuran (THF)
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(anhydrous).

Mechanism: The amino group attacks the carbonyl center of CDI, displacing imidazole.[1][2]
The adjacent phenolic hydroxyl group then attacks the resulting carbamate, closing the ring
and releasing a second equivalent of imidazole.[1][2]

Step 2: Bromodehydroxylation

Objective: Convert the oxazolone to the 2-bromo derivative.[1][2] Reagent: Phosphorus
Oxybromide (POBr3).[3] Catalyst: N,N-Dimethylformamide (DMF) (Optional, Vilsmeier-Haack
type activation).[1][2]

e Cyclization u L . Bromination N ey
2-Amino-5-fluorophenol (CDI, THF, Reflux 6-Fluorobenzo[d]oxazol-2(3H)-one (POBI3, 110°C 2-Bromo-6: fluorobenzo[d]oxazole)

Click to download full resolution via product page

Figure 2: Forward synthesis via the oxazolone intermediate.[1][2]

Detailed Experimental Protocol (Pathway A)
Step 1: Synthesis of 6-Fluorobenzo[d]oxazol-2(3H)-one[1][2]

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
reflux condenser. Purge with Argon.

e Dissolution: Add 2-amino-5-fluorophenol (5.0 g, 39.3 mmol) and anhydrous THF (100 mL).

o Addition: Add 1,1'-Carbonyldiimidazole (CDI) (7.65 g, 47.2 mmol, 1.2 eq) portion-wise over
10 minutes at room temperature. Caution: CO:z evolution.[1][2]

¢ Reaction: Heat the mixture to reflux (66°C) for 3 hours. Monitor by TLC (Eluent: 30%
EtOAc/Hexanes). The starting material (polar) should disappear, replaced by a less polar
spot.[1][2]

e Workup: Cool to RT. Concentrate THF under reduced pressure. Resuspend the residue in
water (100 mL) and acidify to pH 2 with 1M HCI to protonate the oxazolone.
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« Isolation: Filter the precipitate, wash with cold water (2 x 20 mL) and hexanes (2 x 20 mL).[1]
[2] Dry in a vacuum oven at 50°C.

o Expected Yield: 85-92%[1][2]

o Appearance: Off-white to pale beige solid.[1][2]

Step 2: Synthesis of 2-Bromo-6-fluorobenzo[d]oxazole[1][2]

e Setup: Use a heavy-walled pressure vessel or a dry RBF with a drying tube (CaCl2).[2]
POBrs is extremely moisture-sensitive.[1][2]

e Mixing: Mix 6-fluorobenzo[d]oxazol-2(3H)-one (3.0 g, 19.6 mmol) with POBrs (11.2 g, 39.2
mmol, 2.0 eq).

o Catalysis: Add 3-5 drops of anhydrous DMF.

e Reaction: Heat the melt to 110-120°C for 2-3 hours. The solid mixture will melt and become
homogeneous.[1][2]

e Quenching (CRITICAL): Cool the mixture to ~0°C. Slowly pour the reaction mixture onto
crushed ice (200 g) with vigorous stirring. Caution: Violent hydrolysis of excess POBr3
releases HBr gas.[2]

o Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (3 x 50 mL).

 Purification: Wash combined organics with saturated NaHCOs (to remove HBr) and Brine.
Dry over anhydrous MgSOQOa.

» Final Isolation: Concentrate in vacuo. If necessary, purify via rapid silica gel chromatography
(100% Hexanes to 5% EtOAc/Hexanes).[1][2]

o Expected Yield: 60-75%][1][2]

o Appearance: White to pale yellow crystalline solid.

Pathway B: The Sandmeyer Protocol (Alternative)[2]

This route is useful if POBrs is unavailable or if milder thermal conditions are required.
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Route: 2-Amino-5-fluorophenol — 2-Amino-6-fluorobenzo[d]oxazole — Diazotization —
Bromination.[1][2]

. BrCN t-BuONO
2-Amino-5-fluorophenol EtOH/H20 2-Amino-6-fluorobenzo[d]oxazole CuBr2, MeCN 2-Bromo-6-fluorobenzo[d]oxazole

Click to download full resolution via product page

Figure 3: Alternative radical bromination pathway.[1][2]

Protocol Summary

o Cyclization: Treat starting phenol with Cyanogen Bromide (BrCN) in agueous ethanol to form
the 2-amino-benzoxazole.[2]

e Bromination: Dissolve the amine in anhydrous Acetonitrile (MeCN). Add Copper(ll) Bromide
(CuBr2) (1.5 eq) and tert-Butyl Nitrite (t-BuONO) (1.5 eq).[1] Stir at 60°C for 1 hour.

» Note: This method generates radical intermediates and requires careful degassing to prevent

side reactions.[2]

Critical Control Points & Troubleshooting
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Issue Probable Cause Corrective Action

N . Use fresh POBTr3; ensure
Low Yield in Step 2 (Pathway Hydrolysis of POBrs due to

) glassware is flame-dried; use a
A) moisture.[1][2]

drying tube.[1][2]

Perform extraction quickly;
) Aqueous workup too ) o
Product Hydrolysis ] keep pH neutral/mildly acidic;
prolonged or pH too basic. )
store product in freezer.

Verify 2-amino-5-fluorophenol

Regioisomer Contamination Impure starting material. purity by NMR before starting.

[1](2]

Use fresh CDI or switch to
o Old CDI (hydrolyzed to _ _ ,
Incomplete Cyclization (Step 1) Triphosgene (requires strict
imidazole). o
ventilation).

Analytical Validation (Expected Data)

e 1H NMR (400 MHz, CDCIs): Look for the aromatic protons in the 6.9 — 7.6 ppm region.[1][2]
The absence of the broad NH/OH signals confirms cyclization and substitution.[1][2]

e 13C NMR: The C2 carbon (attached to Br and N/O) typically appears downfield around 135-
145 ppm but is distinct from the C=0 of the oxazolone (~155 ppm).[2]

o Mass Spectrometry: Distinctive bromine isotope pattern (M and M+2 peaks of equal
intensity).

Safety & Handling

e Phosphorus Oxybromide (POBrs): Corrosive and water-reactive.[2] Releases HBr upon
contact with moisture. Handle in a fume hood.

o Triphosgene: If used in Pathway A (alternative to CDI), it is a solid source of Phosgene.[1][2]
Fatal if inhaled. Use extreme caution and specific quenching protocols (Ammonium
hydroxide).
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e Product Stability: 2-Bromobenzoxazoles are potent electrophiles.[2] They can act as skin
sensitizers and alkylating agents.[2] Wear double nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. mdpi.com [mdpi.com]
e 6. 6-bromobenzo[d]oxazol-2(3H)-one, 19932-85-5 | BroadPharm [broadpharm.com]

e To cite this document: BenchChem. [Technical Guide: Synthesis of 2-Bromo-6-
fluorobenzo[d]oxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12866040/docs#technical-guide-synthesis-of-2-
bromo-6-fluorobenzo-d-oxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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